Cas no 162339-92-6 (1,4-Butanediamine, N,N,N',N'-tetrakis(2-pyridinylmethyl)-)
162339-92-6 structure
Product Name:1,4-Butanediamine, N,N,N',N'-tetrakis(2-pyridinylmethyl)-
CAS No:162339-92-6
MF:C28H32N6
MW:452.593885421753
CID:2780592
Update Time:2023-08-07
1,4-Butanediamine, N,N,N',N'-tetrakis(2-pyridinylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Butanediamine, N,N,N',N'-tetrakis(2-pyridinylmethyl)-
- 1,4-Bis[bis(2-pyridinylmethyl)amino]butane
- N,N,N',N'-tetrakis(2-pyridylmethyl)-1,4-diaminobutane
- n,n,n',n'-tetrakis(2-pyridylmethyl)butane-1,4-diamine
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- Inchi: 1S/C28H32N6/c1-5-15-29-25(11-1)21-33(22-26-12-2-6-16-30-26)19-9-10-20-34(23-27-13-3-7-17-31-27)24-28-14-4-8-18-32-28/h1-8,11-18H,9-10,19-24H2
- InChI Key: KEYPBTYSYNXWMX-UHFFFAOYSA-N
- SMILES: N(CC1C=CC=CN=1)(CC1C=CC=CN=1)CCCCN(CC1C=CC=CN=1)CC1C=CC=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 13
- Complexity: 445
- XLogP3: 2.9
- Topological Polar Surface Area: 58
1,4-Butanediamine, N,N,N',N'-tetrakis(2-pyridinylmethyl)- Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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